N-(4-fluoro-2-methylphenyl)-1-methyl-5-pyrrol-1-ylpyrazole-4-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-1-methyl-5-pyrrol-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H15FN4O/c1-11-9-12(17)5-6-14(11)19-15(22)13-10-18-20(2)16(13)21-7-3-4-8-21/h3-10H,1-2H3,(H,19,22)
• InChI Key: IFWVEXSWWKXDJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=C(N(N=C2)C)N3C=CC=C3
• Molecular Formula: C16H15FN4O
• Molecular Weight: 298.31 g/mol

Description

N-(4-fluoro-2-methylphenyl)-1-methyl-5-pyrrol-1-ylpyrazole-4-carboxamide, commonly known as FMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMPP is a pyrazole-based compound that has been synthesized through a multi-step process.

Mechanism of Action

FMPP acts as a selective agonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor. The compound has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in their respective neurotransmission. This mechanism of action is thought to be responsible for the compound's potential therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
FMPP has been shown to have various biochemical and physiological effects on the body. The compound has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in their respective neurotransmission. This increase in neurotransmission has been shown to have a significant impact on mood, motivation, and cognitive function.

Advantages and Limitations for Lab Experiments

FMPP has several advantages and limitations for lab experiments. One of the significant advantages of FMPP is its potential use in the treatment of various neurological disorders. However, one of the significant limitations of FMPP is its potential toxicity at high doses. Additionally, the compound's complex synthesis method makes it difficult to produce in large quantities, limiting its potential use in various experiments.

Future Directions

There are several future directions for the study of FMPP. One of the significant future directions is the development of new and more efficient synthesis methods for the compound. Additionally, further research is needed to explore the potential therapeutic effects of FMPP in various neurological disorders. Finally, more research is needed to understand the long-term effects of FMPP use and its potential toxicity at high doses.
Conclusion:
In conclusion, FMPP is a pyrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and anxiety. FMPP acts as a selective agonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor, leading to an increase in neurotransmission in the brain. While FMPP has several advantages for lab experiments, including its potential therapeutic effects, the compound's potential toxicity at high doses and complex synthesis method limit its potential use. Further research is needed to explore the potential therapeutic effects of FMPP and its long-term effects and toxicity.

Synthesis Methods

FMPP is synthesized through a multi-step process that involves the reaction of 4-fluoro-2-methylbenzaldehyde with hydrazine hydrate to form 4-fluoro-2-methylphenylhydrazine. The resulting compound is then reacted with ethyl acetoacetate to form 4-fluoro-2-methyl-1-(2-oxopropyl)hydrazinecarboxylate. The final step involves the reaction of 4-fluoro-2-methyl-1-(2-oxopropyl)hydrazinecarboxylate with methyl 2-bromo-2-methylpropanoate to form FMPP.

Scientific Research Applications

FMPP has been extensively studied for its potential applications in various fields. One of the significant applications of FMPP is in the field of neuroscience. FMPP has been shown to have a significant impact on the central nervous system, specifically on the dopamine and serotonin systems. FMPP has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, depression, and anxiety.